Cas no 46460-25-7 (Ethyl 2-oxo-2-(pyridin-2-ylmethylamino)acetate)

• Product Name: Ethyl 2-oxo-2-(pyridin-2-ylmethylamino)acetate
• CAS No: 46460-25-7
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 2108803
• Update Time: 2023-08-04

Ethyl 2-oxo-2-(pyridin-2-ylmethylamino)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-oxo-2-(pyridin-2-ylmethylamino)acetate
• JNIGCHWURSEMNY-UHFFFAOYSA-N
• ethyl oxo[(pyridin-2-ylmethyl)amino]acetate
• ethyl [(pyridin-2-ylmethyl)carbamoyl]formate
• Acetic acid, 2-oxo-2-[(2-pyridinylmethyl)amino]-, ethyl ester
• Ethyl 2-oxo-2-(pyridin-2-ylmethylamino)acetate

• Inchi： 1S/C10H12N2O3/c1-2-15-10(14)9(13)12-7-8-5-3-4-6-11-8/h3-6H,2,7H2,1H3,(H,12,13)
• InChI Key： JNIGCHWURSEMNY-UHFFFAOYSA-N
• SMILES： O(C(C(NCC1C=CC=CN=1)=O)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 231
• Topological Polar Surface Area: 68.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives